Cas no 1807008-00-9 (Methyl 4-bromomethyl-3-cyano-5-fluorobenzoate)

• Product Name: Methyl 4-bromomethyl-3-cyano-5-fluorobenzoate
• CAS No: 1807008-00-9
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• CID: 4949489
• Update Time: 2025-11-06

Methyl 4-bromomethyl-3-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-3-cyano-5-fluorobenzoate

• Inchi： 1S/C10H7BrFNO2/c1-15-10(14)6-2-7(5-13)8(4-11)9(12)3-6/h2-3H,4H2,1H3
• InChI Key： SSJXWNXFTJJFKN-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(=O)OC)=CC=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromomethyl-3-cyano-5-fluorobenzoate

Research Briefing on Methyl 4-bromomethyl-3-cyano-5-fluorobenzoate (CAS: 1807008-00-9) in Chemical Biology and Pharmaceutical Applications

Methyl 4-bromomethyl-3-cyano-5-fluorobenzoate (CAS: 1807008-00-9) is a fluorinated aromatic ester derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its unique structural features, including the bromomethyl and cyano substituents, make it a valuable building block for medicinal chemistry applications.

Recent studies have explored the role of Methyl 4-bromomethyl-3-cyano-5-fluorobenzoate in the synthesis of novel tyrosine kinase inhibitors (TKIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing potent EGFR (epidermal growth factor receptor) inhibitors with improved selectivity profiles. The bromomethyl group at the 4-position allows for efficient functionalization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores.

In addition to its applications in kinase inhibitor development, this compound has shown promise in the synthesis of fluorinated analogs of biologically active compounds. The presence of the fluorine atom at the 5-position enhances metabolic stability and influences the electronic properties of resulting molecules, as evidenced by recent pharmacokinetic studies. Research teams at several pharmaceutical companies have incorporated this building block into their drug discovery pipelines for oncology and inflammatory diseases.

The synthetic utility of Methyl 4-bromomethyl-3-cyano-5-fluorobenzoate has been further expanded through recent methodological developments. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling protocol that enables efficient modification of the bromomethyl group while preserving the other functional groups. This advancement has significantly broadened the scope of accessible derivatives for structure-activity relationship studies.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates have provided more detailed information about the compound's stability and storage requirements. The cyano and ester functionalities require careful handling under inert atmosphere for prolonged storage, while the bromomethyl group necessitates appropriate personal protective equipment during laboratory manipulations.

Looking forward, the unique combination of reactive sites in Methyl 4-bromomethyl-3-cyano-5-fluorobenzoate positions it as a key intermediate for the development of next-generation therapeutics. Ongoing research is exploring its incorporation into PROTAC (proteolysis targeting chimera) molecules and other targeted protein degradation platforms, leveraging its ability to serve as a linker between recognition and effector domains.